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Compound of Interest

Compound Name: Benzanilide, 2'-benzoylthio-

Cat. No.: B086859 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and regulatory compliance. This document provides a comprehensive, step-by-step guide for

the proper disposal of Benzanilide, 2'-benzoylthio-, emphasizing safety and operational best

practices.

Disclaimer: No specific Safety Data Sheet (SDS) for Benzanilide, 2'-benzoylthio- was found.

Therefore, the following guidance is based on the properties of the parent compound,

Benzanilide, and general principles of laboratory chemical waste management. It is imperative

to treat Benzanilide, 2'-benzoylthio- as a potentially hazardous chemical and to consult with

your institution's Environmental Health and Safety (EHS) department for specific disposal

protocols.

Quantitative Data Summary
Due to the absence of a specific SDS for Benzanilide, 2'-benzoylthio-, a complete

quantitative data profile is not available. The table below includes data for the parent

compound, Benzanilide, and highlights the lack of specific information for the derivative.
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Property
Benzanilide, 2'-
benzoylthio-

Benzanilide (Parent
Compound)

Source

Molecular Formula C20H15NO2S C13H11NO [1]

Melting Point/Range No data available
161 - 165 °C / 321.8 -

329 °F
[2]

Boiling Point/Range No data available
117 °C / 243 °F at 13

hPa
[3]

Water Solubility No data available Insoluble

Toxicity Data No data available

Not classified as a

hazardous substance

or mixture.

[3][4]

Ecological Information No data available No data available [5]

Experimental Protocols
There are no specific experimental protocols for the neutralization or deactivation of

Benzanilide, 2'-benzoylthio- cited in the available resources. The recommended procedure is

to dispose of the chemical waste through a licensed hazardous waste disposal service.

Step-by-Step Disposal Procedures
The proper disposal of Benzanilide, 2'-benzoylthio- should follow the general guidelines for

laboratory chemical waste management.[6][7]

1. Waste Identification and Classification:

Treat Benzanilide, 2'-benzoylthio- as a hazardous chemical waste.[7]

Do not mix it with other waste streams unless explicitly permitted by your EHS department.

[8]

2. Personal Protective Equipment (PPE):
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Always wear appropriate PPE, including safety glasses with side shields (or goggles),

chemical-resistant gloves, and a lab coat, when handling the waste.[2]

3. Waste Collection and Containerization:

Collect waste Benzanilide, 2'-benzoylthio- in a designated, compatible, and leak-proof

container.[8][9] Plastic containers are often preferred to glass when chemical compatibility is

not an issue.[10]

The container must be in good condition, with a secure-fitting cap.[8]

Ensure the container is properly labeled as "Hazardous Waste."[10][11]

4. Labeling:

The hazardous waste label must include the following information[10][11]:

The full chemical name: "Benzanilide, 2'-benzoylthio-" (avoid abbreviations or formulas).

The quantity of waste.

The date of waste generation.

The location of origin (e.g., lab, building, room number).

The name and contact information of the principal investigator.

5. Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is under the

control of the laboratory.[6][8]

Segregate the waste from incompatible materials. For example, store it separately from

strong acids, bases, and oxidizing agents.[8]

Ensure the storage area is well-ventilated.

6. Disposal Request and Pickup:
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Once the container is full or ready for disposal, submit a hazardous waste pickup request to

your institution's EHS department.[6][10]

Do not transport hazardous waste yourself. Trained EHS personnel will collect the waste for

final disposal.[7]

7. Spill Management:

In case of a spill, immediately alert personnel in the area.

If the spill is small and you are trained to handle it, use appropriate absorbent materials to

clean it up.

All materials used for spill cleanup must be treated as hazardous waste and disposed of

accordingly.[7]

For large spills, evacuate the area and contact your EHS department immediately.[7]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Benzanilide, 2'-
benzoylthio-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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